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Compound of Interest

Compound Name: Risevistinel

Cat. No.: B12376379

Disclaimer: As of November 2025, a specific Safety Data Sheet (SDS) for Risevistinel (also
known as NYX-783) is not publicly available. The following disposal procedures are based on
general best practices for handling research-grade chemical compounds with unknown hazard
profiles. This guidance is intended to supplement, not replace, institutional safety protocols and
the advice of a qualified environmental health and safety (EHS) professional. Researchers
must consult their institution's EHS department and adhere to all local, state, and federal
regulations regarding chemical waste disposal.

This document provides essential safety and logistical information for researchers, scientists,
and drug development professionals handling Risevistinel. The focus is on providing
procedural guidance to ensure the safe disposal of this novel compound, thereby building trust
and promoting a culture of safety in the laboratory.

Chemical and Physical Properties of Risevistinel

The following table summarizes the known quantitative data for Risevistinel. This information
is crucial for understanding its basic chemical characteristics.

Property Value
Molecular Formula C14H23N304
Molecular Weight 297.35 g/mol
CAS Number 2591344-26-0
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General Disposal Protocol for Risevistinel

In the absence of a specific Safety Data Sheet, Risevistinel should be treated as a potentially
hazardous substance. The following step-by-step protocol outlines a conservative approach to
its disposal.

Step 1: Personal Protective Equipment (PPE)

Before handling Risevistinel, ensure you are wearing appropriate PPE:

o Gloves: Nitrile or other chemically resistant gloves.

o Eye Protection: Safety glasses with side shields or chemical splash goggles.
e Lab Coat: A standard laboratory coat to protect from splashes.

Step 2: Waste Segregation and Collection

o Designated Waste Container: Use a dedicated, properly labeled hazardous waste container
for all Risevistinel waste. The container should be made of a material compatible with the
chemical.

¢ Solid Waste: Collect any solid Risevistinel, contaminated weigh boats, and disposable lab
supplies (e.g., pipette tips, gloves) in the designated solid waste container.

o Liquid Waste: If Risevistinel is in a solution, collect it in a designated liquid hazardous waste
container. Do not mix with other waste streams unless compatibility has been confirmed.

o Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full
chemical name "Risevistinel," and any known hazard information (if available). Include the
accumulation start date.

Step 3: Storage of Waste

e Secure Location: Store the waste container in a designated satellite accumulation area
within the laboratory.
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e Secondary Containment: Place the waste container in a secondary container, such as a
chemical-resistant tray or bin, to contain any potential leaks.

e Incompatible Materials: Ensure the stored waste is not in proximity to incompatible
chemicals.

Step 4: Arranging for Disposal

» Contact EHS: Once the waste container is full or has reached its accumulation time limit,
contact your institution's Environmental Health and Safety (EHS) department to arrange for
pickup and disposal.

e Provide Information: Be prepared to provide EHS with all available information about
Risevistinel, including its name, CAS number, and any other known properties.

Experimental Protocols

As Risevistinel is a research compound, specific experimental protocols for its disposal are
not established. The general disposal protocol provided above is based on standard laboratory
safety practices for handling novel chemical entities.

Visualizing the Mechanism of Action: Risevistinel
and the NMDA Receptor Signhaling Pathway

Risevistinel is a positive allosteric modulator of the N-methyl-D-aspartate (NMDA) receptor.
The following diagram illustrates the general signaling pathway of the NMDA receptor and the
role of a positive allosteric modulator.
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 To cite this document: BenchChem. [Proper Disposal of Risevistinel: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12376379#risevistinel-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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